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Compound of Interest

Compound Name: TMN355

Cat. No.: B560287

For immediate reference, the primary disposal instruction for TMN355 is to arrange for disposal
by a licensed professional waste disposal service. All disposal methods must be in accordance
with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of
TMN355, a potent inhibitor of cyclophilin A used in research. Adherence to these procedures is
critical to ensure the safety of laboratory personnel and to prevent environmental
contamination.

Hazard and Safety Summary

TMN355 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. The following table summarizes the key hazard information.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]
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Personal Protective Equipment (PPE) and Handling

Before handling TMN355 for any purpose, including disposal preparation, appropriate personal
protective equipment should be worn. This includes, but is not limited to, safety glasses,
gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of dust or aerosols[1].

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of TMN355 and
its containers.

¢ Segregation and Collection:

o Do not mix TMN355 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

o Collect waste TMN355, including any contaminated materials (e.g., pipette tips, weighing
paper), in a designated, properly labeled, and sealed waste container.

o Container Labeling:

o The waste container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "TMN355 (2-chloro-N-[(9H-fluoren-9-ylamino)carbonyl]-6-fluoro-
benzamide)".

o Include the appropriate hazard pictograms for acute toxicity and environmental hazard.
» Storage Pending Disposal:

o Store the sealed waste container in a cool, well-ventilated, and secure area, away from
incompatible materials such as strong acids, alkalis, and oxidizing agents[1].

o Follow the recommended storage conditions for the compound, which is typically at -20°C
for the powder form[1].

o Professional Disposal:
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o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

o Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for
TMN355.

o The final disposal must be carried out at an approved waste disposal plant[1].

Spill and Emergency Procedures

In the event of a spill, the following actions should be taken:

Evacuate: Immediately evacuate the affected area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, carefully collect the spilled material using appropriate absorbent
pads or granules. Avoid generating dust.

o Clean: Decontaminate the spill area according to your laboratory's standard operating
procedures for hazardous materials.

o Dispose: All materials used for cleanup must be disposed of as hazardous waste following
the procedures outlined above.

Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of TMN355.
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TMN355 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of TMN355.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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